Cas no 485402-69-5 (4-cyclopropyl-Isoquinoline)
4-cyclopropyl-Isoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 4-cyclopropyl-Isoquinoline
- 4-Cyclopropylisoquinoline
- SCHEMBL13728399
- 485402-69-5
- Isoquinoline, 4-cyclopropyl-
- OZHGAIKBHMVOCV-UHFFFAOYSA-N
- DA-39475
- DTXSID10476191
-
- MDL: MFCD18803266
- Inchi: 1S/C12H11N/c1-2-4-11-10(3-1)7-13-8-12(11)9-5-6-9/h1-4,7-9H,5-6H2
- InChI Key: OZHGAIKBHMVOCV-UHFFFAOYSA-N
- SMILES: N1C=C2C=CC=CC2=C(C=1)C1CC1
Computed Properties
- Exact Mass: 169.089149355g/mol
- Monoisotopic Mass: 169.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 12.9Ų
4-cyclopropyl-Isoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM223606-1g |
4-Cyclopropylisoquinoline |
485402-69-5 | 95% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM223606-1g |
4-Cyclopropylisoquinoline |
485402-69-5 | 95% | 1g |
$519 | 2021-08-04 | |
| Alichem | A189009348-1g |
4-Cyclopropyl-isoquinoline |
485402-69-5 | 95% | 1g |
$620.10 | 2023-09-01 |
4-cyclopropyl-Isoquinoline Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 4-cyclopropyl-Isoquinoline
Exploring the Versatile Applications and Properties of 4-cyclopropyl-Isoquinoline (CAS No. 485402-69-5)
4-cyclopropyl-Isoquinoline (CAS No. 485402-69-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This heterocyclic compound, characterized by its unique cyclopropyl-isoquinoline structure, serves as a valuable building block in medicinal chemistry and advanced material development. Researchers are particularly interested in its potential applications due to the growing demand for novel small molecule therapeutics and functional materials in various industries.
The molecular structure of 4-cyclopropyl-Isoquinoline combines the planar aromatic system of isoquinoline with the strained three-membered cyclopropane ring, creating interesting electronic properties. This structural combination makes it particularly valuable for drug discovery applications, where researchers are actively investigating its potential as a pharmacophore in developing new therapeutic agents. Current trends in pharmaceutical research emphasize the importance of such heterocyclic compounds in addressing modern healthcare challenges.
Recent scientific literature highlights several promising applications of 4-cyclopropyl-Isoquinoline derivatives in medicinal chemistry. Many research groups are exploring its potential in developing kinase inhibitors, which represent one of the most sought-after classes of therapeutic compounds today. The compound's ability to interact with various biological targets while maintaining favorable drug-like properties makes it particularly attractive for pharmaceutical development. These characteristics align well with current industry needs for targeted therapies with improved specificity and reduced side effects.
Beyond pharmaceutical applications, 4-cyclopropyl-Isoquinoline shows promise in materials science. Its unique electronic configuration makes it suitable for developing organic electronic materials, particularly in the field of optoelectronic devices. Researchers are investigating its potential use in organic light-emitting diodes (OLEDs) and other advanced material applications, where its structural features could contribute to improved performance characteristics. This dual applicability in both life sciences and material science makes it a compound of significant interdisciplinary interest.
The synthesis and modification of 4-cyclopropyl-Isoquinoline have become important topics in modern organic chemistry. Recent advances in catalytic cyclopropanation and heterocyclic synthesis have made this compound more accessible to researchers. Many synthetic chemists are focusing on developing efficient routes to produce 4-cyclopropyl-Isoquinoline derivatives with various functional group modifications, enabling broader exploration of its potential applications. These synthetic methodologies are particularly relevant in the context of current trends toward sustainable chemistry and green synthesis approaches.
Quality control and analytical characterization of 4-cyclopropyl-Isoquinoline are crucial aspects for researchers and manufacturers. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are typically employed to ensure compound purity and structural verification. These quality assurance measures are particularly important given the compound's applications in sensitive areas like pharmaceutical development and high-performance materials.
The market for specialized heterocyclic compounds like 4-cyclopropyl-Isoquinoline has shown steady growth in recent years. This trend reflects the increasing demand for high-value chemical intermediates in pharmaceutical and advanced material sectors. Industry analysts note that compounds with such specific structural features are becoming increasingly important in the development of next-generation therapeutics and functional materials, driving both research interest and commercial value.
Storage and handling of 4-cyclopropyl-Isoquinoline require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper storage in airtight containers under appropriate conditions helps maintain its stability and purity over time. These handling considerations are particularly relevant for researchers working with the compound in various applications.
Future research directions for 4-cyclopropyl-Isoquinoline are likely to focus on expanding its applications in both life sciences and material science. The compound's structural versatility makes it an attractive candidate for developing new therapeutic agents and advanced functional materials. As synthetic methodologies continue to advance and biological screening technologies become more sophisticated, we can expect to see growing interest in this and related isoquinoline derivatives across multiple scientific disciplines.
For researchers interested in working with 4-cyclopropyl-Isoquinoline (CAS No. 485402-69-5), it's important to consult current scientific literature and supplier specifications to ensure proper handling and application. The compound's unique properties and growing range of applications make it a valuable tool in modern chemical research and development, particularly in fields requiring specialized heterocyclic building blocks with tailored functionality.
485402-69-5 (4-cyclopropyl-Isoquinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)